3-{[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C12H18N6O
• Molecular Weight: 262.31 g/mol
• IUPAC Name: 5-[(2-ethyl-4-methylpyrazol-3-yl)methylamino]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H18N6O/c1-4-18-10(8(2)6-15-18)7-14-11-5-9(12(13)19)17(3)16-11/h5-6H,4,7H2,1-3H3,(H2,13,19)(H,14,16)
• InChI Key: VJHZXSIQHDIUBA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C)CNC2=NN(C(=C2)C(=O)N)C

Description

This compound is a pyrazole-5-carboxamide derivative featuring a 1-ethyl-4-methylpyrazole moiety linked via a methyleneamino group to a 1-methylpyrazole-5-carboxamide core. Its structure is characterized by two pyrazole rings: one substituted with ethyl and methyl groups at positions 1 and 4, respectively, and the other with a methyl group at position 1 and a carboxamide at position 3.

Preparation Methods

Synthesis of 1-Ethyl-4-Methyl-1H-Pyrazole

The 1-ethyl-4-methylpyrazole intermediate is typically prepared via cyclocondensation of hydrazine derivatives with 1,3-diketones or α,β-unsaturated carbonyl compounds. For example, methyl hydrazine reacts with ethoxymethylene ethyl cyanoacetate in toluene under reflux conditions to form the pyrazole ring. Key reaction parameters include:

Parameter	Condition
Solvent	Toluene
Temperature	Reflux (110–120°C)
Reaction Time	2 hours
Yield	85–90% (reported in patent CN105646357A)

This method avoids hazardous reagents and simplifies purification by using toluene, which facilitates phase separation during cooling.

Synthesis of 1-Methylpyrazole-5-Carboxamide Precursor

The carboxamide-bearing pyrazole is synthesized through hydrolysis and amidation of ester intermediates. Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate undergoes base-catalyzed hydrolysis (e.g., NaOH/EtOH) to form the carboxylic acid, followed by coupling with ammonium chloride to yield the carboxamide.

Substitution Reactions for Linker Incorporation

The methyleneamino linker (-CH2-NH-) connecting the two pyrazole rings is introduced via nucleophilic substitution.

Chloromethylation and Amine Displacement

A chlorinated pyrazole intermediate (e.g., 4-chloromethyl-1-ethyl-5-methylpyrazole) reacts with the amine group of 5-amino-1-methylpyrazole-3-carboxamide. This step employs sodium azide (NaN₃) as a catalyst in dimethylformamide (DMF) at 50°C for 3 hours. The reaction mechanism proceeds via an SN2 pathway, with the azide ion facilitating nucleophilic attack.

Optimization of Linker Formation

Industrial methods prioritize atom economy by using continuous flow reactors to enhance mixing and reduce side products. Solvent selection (e.g., DMF vs. acetonitrile) impacts reaction kinetics, with polar aprotic solvents favoring faster displacement rates.

Amidation and Final Carboxamide Formation

The carboxamide group is critical for the compound’s bioactivity and is introduced via two primary routes.

Acyl Chloride-Mediated Amidation

3-Aryl-1-arylmethyl-1H-pyrazole-5-carbonyl chloride reacts with substituted anilines under inert conditions to form the carboxamide. This method achieves yields exceeding 80% when using triethylamine as a base to scavenge HCl byproducts.

Hydrolysis of Ester Intermediates

Ethyl ester precursors (e.g., ethyl 5-aminopyrazole-4-carboxylate) undergo hydrolysis in ethanolic NaOH, followed by neutralization with HCl to precipitate the carboxylic acid. Subsequent treatment with thionyl chloride (SOCl2) converts the acid to the acyl chloride, which reacts with ammonia to yield the carboxamide.

Industrial-Scale Production and Green Chemistry

Large-scale synthesis prioritizes cost-efficiency and environmental sustainability.

Continuous Flow Reactor Systems

Industrial protocols replace batch reactors with continuous flow systems to improve heat transfer and reduce reaction times. For example, the cyclocondensation step achieves 95% conversion in 30 minutes under flow conditions, compared to 2 hours in batch setups.

Solvent Recycling and Waste Reduction

Toluene is recovered via distillation and reused in subsequent batches, minimizing waste. The patent CN105646357A emphasizes a "three-waste-free" process by repurposing reaction byproducts as raw materials for other syntheses.

Analytical Characterization and Quality Control

Structural validation ensures batch consistency and regulatory compliance.

Spectroscopic Analysis

• IR Spectroscopy : Carboxamide C=O stretching vibrations appear at 1660–1680 cm⁻¹, while N-H bends are observed near 1550 cm⁻¹.
• ¹H NMR : The methyleneamino linker’s -CH2- group resonates as a singlet at δ 4.2–4.5 ppm, with pyrazole ring protons appearing as multiplets between δ 6.8–7.5 ppm.
• HR-MS : Molecular ion peak at m/z 262.31 (C₁₂H₁₈N₆O⁺) confirms the molecular formula.

X-Ray Crystallography

Single-crystal X-ray analysis of related pyrazole carboxamides confirms planar geometry at the carboxamide nitrogen and dihedral angles between pyrazole rings. This data validates the compound’s stereoelectronic properties.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The amino group attached to the pyrazole ring undergoes nucleophilic substitution under specific conditions:

• Alkylation/Acylation : Reacts with alkyl halides or acyl chlorides in polar aprotic solvents (e.g., DMF, THF) at 60–80°C to form substituted amine derivatives.

• Hydrazine Reactions : Forms fused heterocyclic systems, such as pyrazolo[1,5-a]pyrimidines, when treated with hydrazines or 1,3-dielectrophilic nitriles .

Example :

$$\text{Compound} + \text{R-X} \xrightarrow{\text{DMF, 70°C}} \text{R-substituted derivative}$$

Electrophilic Aromatic Substitution

The pyrazole rings participate in electrophilic substitutions, primarily at the 4-position due to electron-donating methyl and amino groups:

• Nitration : Yields nitro derivatives using HNO₃/H₂SO₄ at 0–5°C.

• Sulfonation : Forms sulfonated analogs with SO₃ in concentrated H₂SO₄.

Hydrolysis Reactions

The carboxamide group undergoes hydrolysis under acidic or basic conditions:

• Acidic Hydrolysis (HCl, reflux): Produces carboxylic acid and ammonia.

• Basic Hydrolysis (NaOH, 100°C): Generates carboxylate salts.

Reaction Pathway :

$$\text{Carboxamide} \xrightarrow{\text{H}_2\text{O/H}^+ \text{or OH}^-} \text{Carboxylic Acid/COO}^- + \text{NH}_3$$

SN2 Reactions and Regioselectivity

The compound’s reactivity in SN2 pathways depends on tautomeric forms:

• 5-Tautomer Dominance : Favored in fused heterocycle synthesis due to adjacent nucleophilic nitrogen atoms .

• Electronic Effects : Electron-withdrawing carboxamide stabilizes intermediates, directing substitutions to specific ring positions .

Stability and Reactivity Considerations

• Sensitivity : Degrades under prolonged exposure to light or moisture, requiring storage in inert atmospheres.

• Catalytic Effects : Transition metals (e.g., Pd, Cu) accelerate coupling reactions but are not explicitly documented for this compound .

Scientific Research Applications

3-{[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory, analgesic, and anticancer properties.

Organic Synthesis: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biological Studies: Its derivatives are studied for their biological activities, including enzyme inhibition and receptor binding.

Industrial Applications: It is used in the development of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring can form hydrogen bonds and π-π interactions with the active sites of enzymes, leading to inhibition or activation of their functions. The exact pathways depend on the specific biological context and the nature of the substituents on the pyrazole ring.

Comparison with Similar Compounds

Comparison with Similar Pyrazole-5-Carboxamide Derivatives

The following table and analysis highlight structural, synthetic, and functional distinctions between the target compound and its analogs.

Key Observations:

Substituent Diversity and Bioactivity: The target compound’s 1-ethyl-4-methylpyrazole group may enhance lipophilicity and metabolic stability compared to simpler analogs like N-(2-aminoethyl)-1-methyl-1H-pyrazole-5-carboxamide . The 4-chloro-3-ethyl derivative () incorporates a bulky tert-butylphenyl group, likely improving target binding affinity but reducing solubility .

Synthetic Methods: Radical relay coupling () enables benzylic C–H functionalization but requires precise control of copper catalysts, leading to moderate yields (27–40%) . Amide coupling () remains the most common method, with yields exceeding 95% purity in some cases .

Physical and Chemical Properties: The target compound’s molecular weight (327.37 g/mol) falls within the typical range for drug-like molecules, whereas bulkier derivatives (e.g., ’s 476.01 g/mol) may face bioavailability challenges . The 4-amino analog () exhibits high purity (95%), suggesting stability under standard synthesis conditions .

Biological Activity

3-{[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide, a compound belonging to the pyrazole family, has garnered attention for its potential biological activities, particularly in the fields of oncology and inflammation. This article synthesizes current research findings regarding its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound can be represented by the following chemical structure:

$$\text{C}_{13}\text{H}_{19}\text{N}_{5}\text{O}$$

Molecular Formula : C13H19N5O
Molecular Weight : 251.32 g/mol
CAS Number : 1597069-34-5

Research indicates that pyrazole derivatives exhibit multiple mechanisms that contribute to their biological activities:

• Anticancer Activity : Pyrazoles have been shown to inhibit various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. Specifically, compounds with a pyrazole scaffold have demonstrated effectiveness against lung, breast, and colorectal cancers .
• Anti-inflammatory Properties : Pyrazole derivatives can modulate inflammatory pathways, potentially reducing conditions such as rheumatoid arthritis and asthma. The inhibition of phosphatidylinositol 3-kinase (PI3K) is one mechanism through which these compounds exert their anti-inflammatory effects .

Biological Activity Overview

The following table summarizes key biological activities associated with 3-{[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide and related pyrazole compounds:

Activity	Description	Reference
Anticancer	Inhibits growth of various cancer cell lines (e.g., MDA-MB-231, HepG2)
Anti-inflammatory	Modulates inflammatory responses; potential in treating rheumatoid arthritis
Antioxidant	Exhibits antioxidant properties that may protect against oxidative stress
Antimicrobial	Demonstrates antibacterial and antifungal activities
Neuroprotective	Potentially protects neuronal cells from damage

Case Studies

Several studies have explored the efficacy of pyrazole derivatives in clinical and preclinical settings:

• Study on Anticancer Activity :
  A study evaluated the anticancer properties of a series of pyrazole derivatives against human cancer cell lines. Notably, compounds exhibiting the 1H-pyrazole scaffold showed significant cytotoxicity with IC50 values ranging from 10 µM to 30 µM against various tumor types .
• Anti-inflammatory Research :
  In vitro studies demonstrated that certain pyrazole derivatives could inhibit IL-2 production in T-cells, suggesting a mechanism for their anti-inflammatory effects. This inhibition was linked to reduced symptoms in models of asthma and rheumatoid arthritis .
• Neuroprotective Effects :
  Research highlighted the neuroprotective potential of pyrazole derivatives in models of neurodegeneration. These compounds were found to reduce apoptosis in neuronal cells exposed to oxidative stress .

Q & A

Q. What are the standard synthetic routes for preparing pyrazole carboxamide derivatives like 3-{[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amino}-1-methyl-1H-pyrazole-5-carboxamide?

• Methodological Answer : The compound can be synthesized via multi-step protocols involving cyclocondensation, nucleophilic substitution, and amidation. For example:

• Step 1 : Prepare intermediates like 1-ethyl-4-methyl-1H-pyrazole via alkylation of pyrazole precursors using ethylating agents (e.g., ethyl iodide) in DMF under reflux .
• Step 2 : Introduce the methylamino linker via nucleophilic displacement of chlorinated intermediates (e.g., 4-chloromethylpyrazole derivatives) with amines, catalyzed by NaN₃ in DMF at 50°C for 3 hours .
• Step 3 : Final carboxamide formation via hydrolysis of ethyl ester intermediates (e.g., ethyl 5-aminopyrazole-4-carboxylate) under basic conditions (NaOH/EtOH), followed by coupling with activated carboxylic acids .

Q. Which analytical techniques are critical for confirming the structure of this compound?

• Methodological Answer :

• NMR Spectroscopy : ¹H and ¹³C NMR (e.g., in DMSO-d₆) confirm substituent positions and linker connectivity. For example, methyl groups at pyrazole rings show characteristic singlets at δ 2.3–2.4 ppm, while carboxamide protons appear as broad signals near δ 11.0 ppm .
• IR Spectroscopy : Stretching bands for amide C=O (~1650 cm⁻¹) and N-H (~3300 cm⁻¹) validate functional groups .
• Mass Spectrometry : ESI-MS or HRMS confirms molecular weight (e.g., [M+1]⁺ at m/z 450.2 for related analogs) .

Q. How are intermediates like ethyl 5-aminopyrazole-4-carboxylate purified during synthesis?

• Methodological Answer :

• Recrystallization : Use ethanol or toluene to purify intermediates, as demonstrated for ethyl 5-amino-1-methylpyrazole-4-carboxylate .
• Column Chromatography : Employ silica gel with eluents like ethyl acetate/hexane (3:7) to isolate isomers or byproducts .

Advanced Research Questions

Q. How can structural contradictions in spectroscopic data (e.g., unexpected NOE correlations or split signals) be resolved during characterization?

• Methodological Answer :

• Dynamic NMR Studies : Analyze temperature-dependent spectra to detect rotational barriers in amide bonds or hindered substituents .
• X-ray Crystallography : Resolve ambiguities by determining the crystal structure. Use SHELXL for refinement, incorporating hydrogen-bonding constraints (e.g., N-H···O interactions) to validate molecular geometry .

Q. What experimental strategies minimize isomer formation during pyrazole alkylation or amidation steps?

• Methodological Answer :

• Steric Control : Use bulky bases (e.g., K₂CO₃) to direct regioselectivity in alkylation reactions, as shown in the synthesis of 3-methyl-5-aryloxy-1-arylpyrazoles .
• Temperature Modulation : Lower reaction temperatures (0–5°C) reduce kinetic isomerization during nucleophilic substitutions .
• Catalytic Optimization : NaN₃ in DMF at 50°C selectively promotes azide substitution over competing pathways, as demonstrated in azidomethylpyrazole synthesis .

Q. How can computational methods predict the hydrogen-bonding network in the crystal lattice of this compound?

• Methodological Answer :

• DFT Calculations : Optimize molecular geometry using Gaussian09 at the B3LYP/6-31G(d) level to simulate hydrogen-bonding motifs .
• Graph Set Analysis : Apply Etter’s formalism to categorize intermolecular interactions (e.g., R²₂(8) motifs for dimeric hydrogen bonds) using crystallographic data .

Q. What challenges arise in refining the crystal structure of pyrazole carboxamides using SHELX software?

• Methodological Answer :

• Disordered Solvents : Mask solvent molecules (e.g., DMSO) using SQUEEZE in PLATON to improve refinement statistics .
• Hydrogen Placement : Fix N-H and O-H positions via AFIX constraints during SHELXL refinement to account for unresolved electron density .

Data Contradiction Analysis

Q. How to address discrepancies between theoretical (DFT) and experimental (X-ray) bond lengths in the pyrazole ring?

• Methodological Answer :

• Basis Set Selection : Re-optimize structures with larger basis sets (e.g., 6-311++G(d,p)) to reduce deviations .
• Thermal Motion Correction : Apply TLS parameters during refinement to account for anisotropic displacement in X-ray data .

Methodological Recommendations

• Synthesis : Prioritize NaN₃-mediated substitution for azide intermediates due to higher yields (75–85%) compared to traditional SN2 pathways .
• Crystallography : Combine SHELX refinement with hydrogen-bonding analysis to resolve ambiguities in electron density maps .